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For Researchers, Scientists, and Drug Development Professionals

Introduction

Monomethyl octanoate, also known as methyl caprylate, is the methyl ester of octanoic acid.
It is a fatty acid methyl ester (FAME) that is found naturally in some fruits and dairy products
and is widely used in the flavor and fragrance industry for its fruity, orange-like aroma.[1]
Beyond its sensory characteristics, methyl octanoate serves as a valuable intermediate in
organic synthesis and is a subject of research in various fields, including biofuels and
pharmaceuticals. This technical guide provides a comprehensive overview of the core
physicochemical properties of monomethyl octanoate, complete with experimental protocols
and visual workflows to support researchers and drug development professionals.

Physicochemical Properties

The key physicochemical properties of monomethyl octanoate are summarized in the tables
below, providing a consolidated reference for laboratory and development work.

Table 1: General and Physical Properties of Methyl
Octanoate
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Property Value Reference

Molecular Formula CoH1802 [1]

Molecular Weight 158.24 g/mol [1]

Appearance Colorless, oily liquid [1]

Odor Powerfuf, winey, fruity, and 1]
orange-like

Melting Point -40 °C

Boiling Point 192.9 °C at 760 mmHg

Density 0.8775 g/cm? at 20°C/4°C

Refractive Index 1.4170 at 26 °C/D

Table 2: Solubility and Partitioning Properties of Methyl

Qctanoate
Property Value Reference
Solubility in Water Insoluble

o ) Very soluble in alcohol and
Solubility in Organic Solvents "
ether

LogP (Octanol-Water Partition ]
o 3.33 (estimated)
Coefficient)

Table 3: Other Relevant Physicochemical Data for Methyl
Octanoate
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Property

Value

Reference

Vapor Pressure

0.54 mmHg at 25 °C

Flash Point

72.78 °C (Closed Cup)

Henry's Law Constant

7.83 x 10—* atm-m3/mol at 25
°C

Viscosity

Dynamic viscosity data
available for mixtures with

alcohols

Surface Tension

27.64 dyn/cm

Experimental Protocols

Detailed methodologies are crucial for the accurate determination of physicochemical

properties. Below are descriptions of standard experimental protocols for key properties of

methyl octanoate.

Determination of Boiling Point (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and efficient method for determining the boiling

point of a small liquid sample is the Thiele tube method.

Materials:

e Thiele tube

e Thermometer

o Capillary tube (sealed at one end)

e Small test tube

e Heat source (e.g., Bunsen burner or heating mantle)

¢ Mineral oil
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o Sample of methyl octanoate

Procedure:

A small amount of methyl octanoate is placed in the small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

e The test tube is attached to a thermometer.

e The Thiele tube is filled with mineral oil to a level just above the side arm.

e The thermometer and test tube assembly is immersed in the mineral oil in the Thiele tube.
o The side arm of the Thiele tube is gently heated.

o As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e Heating is stopped, and the liquid is allowed to cool.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Measurement of Density (Pychnometer Method)

Density is the mass of a substance per unit volume. The pycnometer method is a precise
technique for measuring the density of liquids.

Materials:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance

Water bath with temperature control

Sample of methyl octanoate
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¢ Distilled water
Procedure:

e The empty pycnometer is cleaned, dried, and its mass is accurately determined using an
analytical balance.

o The pycnometer is filled with distilled water and placed in a constant temperature water bath
until it reaches thermal equilibrium. The mass of the pycnometer filled with water is then
measured.

e The pycnometer is emptied, dried, and then filled with methyl octanoate.

e The pycnometer is again brought to the same constant temperature in the water bath, and its
mass is determined.

o The density of methyl octanoate is calculated using the known density of water at that
temperature and the measured masses.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a dimensionless number that describes how fast light travels through a
material. It is a characteristic property of a substance and can be used for identification and
purity assessment.

Materials:

e Abbe refractometer

Constant temperature water bath

Dropper

Sample of methyl octanoate

Solvent for cleaning (e.g., ethanol or acetone)

Soft tissue paper
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Procedure:

The prism of the Abbe refractometer is cleaned with a suitable solvent and dried with a soft
tissue.

A few drops of methyl octanoate are placed on the surface of the prism.

The prism is closed and the instrument's light source is switched on.

Water from a constant temperature bath is circulated through the prisms to maintain a
constant temperature.

The eyepiece is adjusted to bring the dividing line between the light and dark fields into
sharp focus.

The control knob is turned to move the dividing line to the center of the crosshairs.

The refractive index is read directly from the instrument's scale.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity Analysis

GC-MS is a powerful analytical technique used to separate, identify, and quantify individual

chemical compounds within a sample.

Protocol for Methyl Octanoate Analysis:

Sample Preparation: A dilute solution of methyl octanoate is prepared in a suitable volatile
solvent (e.g., hexane or dichloromethane).

Gas Chromatograph (GC) Conditions:

o Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or equivalent) is
typically used.

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

o Inlet Temperature: Typically set around 250°C.
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o Oven Temperature Program: An initial temperature of around 60°C is held for a few
minutes, followed by a temperature ramp (e.g., 10°C/min) to a final temperature of around
200-250°C.

e Mass Spectrometer (MS) Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: A scan range of m/z 40-300 is generally sufficient to capture the molecular
ion and characteristic fragments of methyl octanoate.

o Data Analysis: The resulting chromatogram will show a peak corresponding to methyl
octanoate. The mass spectrum of this peak can be compared to a library spectrum for
confirmation. The peak area can be used for quantitative analysis.

Visualizations
Synthesis of Methyl Octanoate via Fischer Esterification

The most common method for synthesizing methyl octanoate is the Fischer esterification of
octanoic acid with methanol, using an acid catalyst.

Fischer Esterification of Octanoic Acid

Acid Catalyst
(e.g., H2S04)

_________________

Protonated Carbonyl
Intermediate

Octanoic Acid
(CH3(CH2)6COOH)
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>
Tetrahedral
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(H20)
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Caption: Workflow of Methyl Octanoate synthesis via Fischer Esterification.

Experimental Workflow for GC-MS Analysis of Methyl
Octanoate

The following diagram illustrates the typical workflow for analyzing a sample for the presence
and quantity of methyl octanoate using Gas Chromatography-Mass Spectrometry.
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GC-MS Analysis Workflow for Methyl Octanoate

1. Sample Preparation
(Dilution in Solvent)

(2. Injection into GC)

3. Separation in GC Column
(Based on Volatility)

l

4. lonization in MS
(Electron lonization)

l

5. Mass Analysis
(Separation by m/z)

6. Detection

7. Data Analysis
(Chromatogram & Mass Spectrum)

l

Click to download full resolution via product page

Caption: Typical experimental workflow for the GC-MS analysis of Methyl Octanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [guidechem.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Monomethyl Octanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032748#physicochemical-properties-of-monomethyl-
octanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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